methyl 3-{[(6,7-dimethyl-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-9-yl)carbonyl]amino}benzoate

• Molecular Formula: C23H20N2O5S
• Molecular Weight: 436.5 g/mol
• IUPAC Name: methyl 3-[(6,7-dimethyl-5,5-dioxobenzo[c][2,1]benzothiazine-9-carbonyl)amino]benzoate
• InChI: InChI=1S/C23H20N2O5S/c1-14-11-16(22(26)24-17-8-6-7-15(12-17)23(27)30-3)13-19-18-9-4-5-10-20(18)31(28,29)25(2)21(14)19/h4-13H,1-3H3,(H,24,26)
• InChI Key: XZLZEJGFRNWKLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1N(S(=O)(=O)C3=CC=CC=C32)C)C(=O)NC4=CC=CC(=C4)C(=O)OC

Description

Methyl 3-{[(6,7-dimethyl-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-9-yl)carbonyl]amino}benzoate: is a complex organic compound with a fused thiazine and benzoate ring system.

• Its structure comprises a thiazine ring (containing sulfur and nitrogen atoms) fused to a benzene ring, with an additional carbonyl group and an amino group attached.
• This compound exhibits interesting properties due to its unique structural features.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps, including cyclization reactions and functional group transformations.

Reaction Conditions: Specific conditions may vary, but typical steps include thiazine ring formation, carbonylation, and amidation.

Industrial Production: While not widely produced industrially, research laboratories synthesize it for scientific investigations.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including

Common Reagents and Conditions: Reactions involve reagents like oxidants, reducing agents, and catalysts.

Major Products: These depend on the specific reaction, but products may include derivatives with altered functional groups.

Scientific Research Applications

Chemistry: Researchers study its reactivity, stability, and applications in organic synthesis.

Biology: It may serve as a probe for biological studies due to its unique structure.

Medicine: Investigations explore potential pharmacological properties.

Industry: Limited industrial applications, but its derivatives could find use in specialty chemicals.

Mechanism of Action

Targets: The compound may interact with specific receptors or enzymes due to its structural features.

Pathways: It could modulate cellular processes, affecting signaling pathways or metabolic reactions.

Comparison with Similar Compounds

Unique Features: Its fused thiazine-benzene system sets it apart.

Similar Compounds: Examples include 5,5,7,7-Tetramethyl-6,7-dihydro-5H-dibenzo[c,e]azepine and (9-Ethyl-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)acetic acid .